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Compound of Interest

Compound Name: 4-Chloro-1H-inden-2(3H)-one

Cat. No.: B1357610 Get Quote

Technical Guide: 4-Chloro-1H-inden-2(3H)-one
This technical guide provides a concise overview of the molecular properties of 4-Chloro-1H-
inden-2(3H)-one, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data
4-Chloro-1H-inden-2(3H)-one is a chlorinated derivative of the indanone scaffold. The

fundamental molecular characteristics of this compound are summarized below.

Property Value Source

Chemical Formula C₉H₇ClO [1][2]

Molecular Weight 166.604 g/mol [1][2]

CAS Number 74124-90-6 [1]

Synonyms
4-chloro-1,3-dihydroinden-2-

one
[1]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis or biological

application of 4-Chloro-1H-inden-2(3H)-one are not extensively available in the public

literature based on the conducted search. However, the synthesis of structurally related
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indanone derivatives often involves the cyclization of substituted phenylpropanoic acids. For

instance, the synthesis of 4-chloro-1-indanone has been achieved through the cyclization of 3-

(2-chlorophenyl)propionic acid.[3] This general approach could potentially be adapted for the

synthesis of the 2-oxo isomer, although specific reaction conditions, catalysts, and purification

methods would require empirical determination and optimization.

Further research into private chemical libraries and patented literature may provide more

specific synthetic routes.

Logical Workflow for Compound Characterization
The following diagram illustrates a generalized workflow for the characterization of a chemical

compound like 4-Chloro-1H-inden-2(3H)-one, from initial synthesis to final analysis.
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Caption: A generalized workflow for the synthesis, purification, and characterization of a

chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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